Cas no 1824573-41-2 (Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo-)
Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo-
- 2-(1-AMINO-2-FLUOROETHYL)-5-BROMOPHENOL
- EN300-1274387
- 1824573-41-2
-
- Inchi: 1S/C8H9BrFNO/c9-5-1-2-6(7(11)4-10)8(12)3-5/h1-3,7,12H,4,11H2
- InChI Key: KNIXWUQOLVUPFB-UHFFFAOYSA-N
- SMILES: C1(O)=CC(Br)=CC=C1C(N)CF
Computed Properties
- Exact Mass: 232.98515g/mol
- Monoisotopic Mass: 232.98515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.595±0.06 g/cm3(Predicted)
- Boiling Point: 347.3±42.0 °C(Predicted)
- pka: 8?+-.0.40(Predicted)
Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1274387-0.05g |
2-(1-amino-2-fluoroethyl)-5-bromophenol |
1824573-41-2 | 0.05g |
$888.0 | 2023-06-08 | ||
| Enamine | EN300-1274387-0.1g |
2-(1-amino-2-fluoroethyl)-5-bromophenol |
1824573-41-2 | 0.1g |
$930.0 | 2023-06-08 | ||
| Enamine | EN300-1274387-0.25g |
2-(1-amino-2-fluoroethyl)-5-bromophenol |
1824573-41-2 | 0.25g |
$972.0 | 2023-06-08 | ||
| Enamine | EN300-1274387-0.5g |
2-(1-amino-2-fluoroethyl)-5-bromophenol |
1824573-41-2 | 0.5g |
$1014.0 | 2023-06-08 | ||
| Enamine | EN300-1274387-1.0g |
2-(1-amino-2-fluoroethyl)-5-bromophenol |
1824573-41-2 | 1g |
$1057.0 | 2023-06-08 | ||
| Enamine | EN300-1274387-2.5g |
2-(1-amino-2-fluoroethyl)-5-bromophenol |
1824573-41-2 | 2.5g |
$2071.0 | 2023-06-08 | ||
| Enamine | EN300-1274387-5.0g |
2-(1-amino-2-fluoroethyl)-5-bromophenol |
1824573-41-2 | 5g |
$3065.0 | 2023-06-08 | ||
| Enamine | EN300-1274387-10.0g |
2-(1-amino-2-fluoroethyl)-5-bromophenol |
1824573-41-2 | 10g |
$4545.0 | 2023-06-08 | ||
| Enamine | EN300-1274387-50mg |
2-(1-amino-2-fluoroethyl)-5-bromophenol |
1824573-41-2 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1274387-100mg |
2-(1-amino-2-fluoroethyl)-5-bromophenol |
1824573-41-2 | 100mg |
$930.0 | 2023-10-01 |
Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo-
Comprehensive Overview of Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo- (CAS No. 1824573-41-2)
Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo- (CAS No. 1824573-41-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by the presence of a phenol core substituted with a 1-amino-2-fluoroethyl group and a bromo moiety, offers versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for fluorinated pharmaceuticals, a rapidly growing segment in modern medicine.
The inclusion of fluorine in organic molecules, such as Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo-, is a hot topic in contemporary chemistry. Fluorinated compounds are known for their enhanced metabolic stability, bioavailability, and binding affinity, making them invaluable in the development of targeted therapies. With the rise of precision medicine and AI-driven drug design, compounds like this are increasingly sought after for their ability to interact selectively with biological targets. The bromo substituent further adds to its reactivity, enabling diverse synthetic modifications.
From an industrial perspective, CAS No. 1824573-41-2 is often explored for its role in high-performance materials. Its structural features make it a candidate for advanced polymers and coatings, where thermal stability and chemical resistance are critical. The compound’s amino functionality also opens doors for covalent conjugation, a technique widely used in bioconjugation and probe development. This aligns with the growing demand for smart materials and bioimaging agents, areas that are frequently searched in academic and industrial databases.
Environmental and safety considerations are also paramount when discussing Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo-. While not classified as hazardous under standard regulations, its handling requires adherence to good laboratory practices (GLP). The compound’s fluorinated nature raises questions about its environmental persistence, a concern echoed in recent green chemistry initiatives. Researchers are actively investigating sustainable synthesis routes to minimize waste and energy consumption, reflecting broader trends in eco-friendly chemical production.
In summary, Phenol, 2-(1-amino-2-fluoroethyl)-5-bromo- (CAS No. 1824573-41-2) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and biotechnology. Its relevance to cutting-edge fields like fluorine chemistry and drug design ensures its continued prominence in scientific literature and industrial workflows. As interest in tailored molecular architectures grows, this compound is poised to play a pivotal role in next-generation innovations.
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